Cas no 1319255-36-1 (5-bromo-2-(difluoromethyl)-1,3-thiazole)

• Product Name: 5-bromo-2-(difluoromethyl)-1,3-thiazole
• CAS No: 1319255-36-1
• MF: C₄H₂BrF₂NS
• MW: 214.0312
• MDL: MFCD23106373
• CID: 2094068
• PubChem ID: 72207997
• Update Time: 2025-05-20

5-bromo-2-(difluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)thiazole
• 5-bromo-2-(difluoromethyl)-1,3-thiazole
• Thiazole,5-bromo-2-(difluoromethyl)-
• SB10728
• PB37411
• Thiazole, 5-bromo-2-(difluoromethyl)-
• AK170786
• 1319255-36-1
• RTILAKBVRIHMNT-UHFFFAOYSA-N
• SCHEMBL19552058
• AKOS024217277
• P13794
• C4H2BrF2NS
• CS-0050637
• EN300-321668
• SY097934
• DS-7596
• DB-219345
• MFCD23106373

• MDL： MFCD23106373
• Inchi： 1S/C4H2BrF2NS/c5-2-1-8-4(9-2)3(6)7/h1,3H
• InChI Key： RTILAKBVRIHMNT-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C([H])(F)F)S1

Computed Properties

• Exact Mass: 212.90594g/mol
• Monoisotopic Mass: 212.90594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 188.7±40.0°C at 760 mmHg

5-bromo-2-(difluoromethyl)-1,3-thiazole Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD300396)

Additional information on 5-bromo-2-(difluoromethyl)-1,3-thiazole

Recent Advances in the Application of 5-Bromo-2-(difluoromethyl)-1,3-thiazole (CAS: 1319255-36-1) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-(difluoromethyl)-1,3-thiazole (CAS: 1319255-36-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This heterocyclic compound, characterized by a thiazole core with bromo and difluoromethyl substituents, exhibits significant potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have highlighted its utility in targeting various biological pathways, making it a focal point for interdisciplinary research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-bromo-2-(difluoromethyl)-1,3-thiazole as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the bromo substituent facilitates efficient cross-coupling reactions, enabling the rapid diversification of the thiazole core. Meanwhile, the difluoromethyl group was found to enhance metabolic stability and bioavailability, addressing common challenges in drug development. The resulting compounds showed nanomolar inhibitory activity against several cancer-associated kinases, underscoring the scaffold's therapeutic potential.

Another significant application of this compound was reported in a Nature Chemical Biology paper, where it served as a covalent modifier for cysteine residues in target proteins. The electrophilic nature of the difluoromethyl group allowed for selective labeling, enabling the identification of previously unknown binding sites in proteomic studies. This approach has opened new avenues for understanding protein-ligand interactions and designing targeted therapies with improved specificity.

Beyond its role in drug discovery, 5-bromo-2-(difluoromethyl)-1,3-thiazole has also been investigated for its agrochemical applications. A 2024 study in Pest Management Science revealed its efficacy as a precursor for fungicides targeting plant pathogens. The compound's ability to disrupt fungal cell wall synthesis was attributed to its reactivity with thiol-containing enzymes, a mechanism analogous to its effects in mammalian systems.

Ongoing clinical trials are evaluating derivatives of this scaffold for the treatment of inflammatory diseases, with preliminary data showing reduced cytokine production in macrophage models. The combination of synthetic accessibility and versatile bioactivity positions 5-bromo-2-(difluoromethyl)-1,3-thiazole as a valuable tool for both academic and industrial research. Future directions include optimizing its pharmacokinetic properties and expanding its applications in chemical biology.